Cas no 61469-50-9 (Decanethioic acid, S-(4-chlorophenyl) ester)

Decanethioic acid, S-(4-chlorophenyl) ester structure
61469-50-9 structure
Product Name:Decanethioic acid, S-(4-chlorophenyl) ester
CAS No:61469-50-9
MF:C16H23ClOS
MW:298.871222734451
CID:478175
PubChem ID:71395565
Update Time:2025-04-19

Decanethioic acid, S-(4-chlorophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Decanethioic acid, S-(4-chlorophenyl) ester
    • S-(4-chlorophenyl) decanethioate
    • 61469-50-9
    • DTXSID40817174
    • Inchi: 1S/C16H23ClOS/c1-2-3-4-5-6-7-8-9-16(18)19-15-12-10-14(17)11-13-15/h10-13H,2-9H2,1H3
    • InChI Key: CYISFOKLOSGXDM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SC(CCCCCCCCC)=O

Computed Properties

  • Exact Mass: 298.11599
  • Monoisotopic Mass: 298.1158142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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